Cas no 126534-39-2 ((1R)-1-(2,6-difluorophenyl)ethan-1-ol)

(1R)-1-(2,6-difluorophenyl)ethan-1-ol is a chiral compound with distinct physical and chemical properties. It exhibits high purity and stability, making it suitable for use in various synthetic applications, particularly those requiring enantiomerically pure intermediates. Its unique difluorophenyl substituent enhances its reactivity and selectivity, making it a valuable tool in the synthesis of complex organic molecules.

(1R)-1-(2,6-difluorophenyl)ethan-1-ol structure

126534-39-2 structure

Product Name:(1R)-1-(2,6-difluorophenyl)ethan-1-ol

CAS No:126534-39-2

MF:C₈H₈F₂O

MW:158.145329475403

CID:2619701

PubChem ID:5324676

Update Time:2025-07-15

(1R)-1-(2,6-difluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- (1R)-1-(2,6-difluorophenyl)ethan-1-ol
- 126534-39-2
- 865-394-6
- (1R)-1-(2,6-difluorophenyl)ethanol
- SCHEMBL22339022
- (R)-1-(2,6-DIFLUOROPHENYL)ETHAN-1-OL
- DTXSID001272210
- CS-0216631
- AT11388
- DTXCID601702792
- EN300-53080
- (alphaR)-2,6-Difluoro-alpha-methylbenzenemethanol
- AKOS010367588
- Z360055216
- (I+/-R)-2,6-Difluoro-I+/--methylbenzenemethanol
- Inchi： 1S/C8H8F2O/c1-5(11)8-6(9)3-2-4-7(8)10/h2-5,11H,1H3/t5-/m1/s1
- InChI Key： SIYWDKQSSDBLOA-RXMQYKEDSA-N
- SMILES： FC1C=CC=C(C=1[C@@H](C)O)F

Computed Properties

Exact Mass: 158.05432120Da
Monoisotopic Mass: 158.05432120Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 119
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 20.2Å²

(1R)-1-(2,6-difluorophenyl)ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	R701586-10mg	(1R)-1-(2,6-difluorophenyl)ethan-1-ol	126534-39-2		10mg	$ 50.00	2022-06-03
TRC	R701586-50mg	(1R)-1-(2,6-difluorophenyl)ethan-1-ol	126534-39-2		50mg	$ 135.00	2022-06-03
TRC	R701586-100mg	(1R)-1-(2,6-difluorophenyl)ethan-1-ol	126534-39-2		100mg	$ 230.00	2022-06-03
Enamine	EN300-53080-0.05g	(1R)-1-(2,6-difluorophenyl)ethan-1-ol	126534-39-2	95%	0.05g	$135.0	2023-05-03
Enamine	EN300-53080-0.1g	(1R)-1-(2,6-difluorophenyl)ethan-1-ol	126534-39-2	95%	0.1g	$202.0	2023-05-03
Enamine	EN300-53080-0.25g	(1R)-1-(2,6-difluorophenyl)ethan-1-ol	126534-39-2	95%	0.25g	$289.0	2023-05-03
Enamine	EN300-53080-0.5g	(1R)-1-(2,6-difluorophenyl)ethan-1-ol	126534-39-2	95%	0.5g	$480.0	2023-05-03
Enamine	EN300-53080-1.0g	(1R)-1-(2,6-difluorophenyl)ethan-1-ol	126534-39-2	95%	1g	$614.0	2023-05-03
Enamine	EN300-53080-2.5g	(1R)-1-(2,6-difluorophenyl)ethan-1-ol	126534-39-2	95%	2.5g	$1202.0	2023-05-03
Enamine	EN300-53080-5.0g	(1R)-1-(2,6-difluorophenyl)ethan-1-ol	126534-39-2	95%	5g	$1779.0	2023-05-03